Cas no 1213136-82-3 ((2S)-2-amino-2-(4-methanesulfonylphenyl)ethan-1-ol)

(2S)-2-amino-2-(4-methanesulfonylphenyl)ethan-1-ol structure
1213136-82-3 structure
Product Name:(2S)-2-amino-2-(4-methanesulfonylphenyl)ethan-1-ol
CAS No:1213136-82-3
MF:C9H13NO3S
MW:215.269421339035
MDL:MFCD09254071
CID:5196843
PubChem ID:66514586
Update Time:2023-11-24

(2S)-2-amino-2-(4-methanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-amino-2-(4-methanesulfonylphenyl)ethan-1-ol
    • (s)-2-Amino-2-(4-(methylsulfonyl)phenyl)ethan-1-ol
    • (S)-2-AMINO-2-(4-(METHYLSULFONYL)PHENYL)ETHAN-1-OL HCL
    • (S)-2-AMINO-2-(4-(METHYLSULFONYL)PHENYL)ETHAN-1-OLHCL
    • Benzeneethanol, β-amino-4-(methylsulfonyl)-, (βS)-
    • (S)-2-amino-2-(4-(methylsulfonyl)phenyl)ethanol
    • MDL: MFCD09254071
    • Inchi: 1S/C9H13NO3S/c1-14(12,13)8-4-2-7(3-5-8)9(10)6-11/h2-5,9,11H,6,10H2,1H3/t9-/m1/s1
    • InChI Key: VOUMOWIBXBPBRZ-SECBINFHSA-N
    • SMILES: S(C)(C1C=CC(=CC=1)[C@@H](CO)N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 262
  • XLogP3: -0.6
  • Topological Polar Surface Area: 88.8

(2S)-2-amino-2-(4-methanesulfonylphenyl)ethan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1991069-0.05g
(2S)-2-amino-2-(4-methanesulfonylphenyl)ethan-1-ol
1213136-82-3
0.05g
$1296.0 2023-09-16
Enamine
EN300-1991069-0.1g
(2S)-2-amino-2-(4-methanesulfonylphenyl)ethan-1-ol
1213136-82-3
0.1g
$1357.0 2023-09-16
Enamine
EN300-1991069-0.25g
(2S)-2-amino-2-(4-methanesulfonylphenyl)ethan-1-ol
1213136-82-3
0.25g
$1420.0 2023-09-16
Enamine
EN300-1991069-0.5g
(2S)-2-amino-2-(4-methanesulfonylphenyl)ethan-1-ol
1213136-82-3
0.5g
$1482.0 2023-09-16
Enamine
EN300-1991069-1.0g
(2S)-2-amino-2-(4-methanesulfonylphenyl)ethan-1-ol
1213136-82-3
1g
$1543.0 2023-05-31
Enamine
EN300-1991069-2.5g
(2S)-2-amino-2-(4-methanesulfonylphenyl)ethan-1-ol
1213136-82-3
2.5g
$3025.0 2023-09-16
Enamine
EN300-1991069-5.0g
(2S)-2-amino-2-(4-methanesulfonylphenyl)ethan-1-ol
1213136-82-3
5g
$4475.0 2023-05-31
Enamine
EN300-1991069-10.0g
(2S)-2-amino-2-(4-methanesulfonylphenyl)ethan-1-ol
1213136-82-3
10g
$6635.0 2023-05-31
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1421440-50mg
(s)-2-Amino-2-(4-(methylsulfonyl)phenyl)ethan-1-ol
1213136-82-3 95%
50mg
¥32659.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1421440-100mg
(s)-2-Amino-2-(4-(methylsulfonyl)phenyl)ethan-1-ol
1213136-82-3 95%
100mg
¥36633.00 2024-08-09

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